
PF-04217903 solubility in DMSO and culture
media

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PF-04217903

Cat. No.: B1663016 Get Quote

Technical Support Center: PF-04217903
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals using PF-04217903.

The information is presented in a question-and-answer format to directly address common

issues encountered during experiments.

Frequently Asked Questions (FAQs)
1. What is the solubility of PF-04217903 in DMSO?

PF-04217903 is readily soluble in dimethyl sulfoxide (DMSO).[1][2][3] Published data indicates

solubility at various concentrations, which are summarized in the table below. It is

recommended to use fresh, anhydrous DMSO as moisture can reduce the solubility of the

compound.[2]

2. Is PF-04217903 soluble in aqueous solutions like cell culture media or water?

PF-04217903 is insoluble in water and has very low solubility in ethanol.[1][3][4] Direct

dissolution in aqueous-based cell culture media is not recommended and will likely result in

precipitation.

3. How should I prepare a stock solution of PF-04217903?
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It is recommended to prepare a high-concentration stock solution in anhydrous DMSO.[2] For

long-term storage, it is advisable to store the DMSO stock solution at -20°C or -80°C in small

aliquots to avoid repeated freeze-thaw cycles.[5]

4. I observed precipitation when diluting my PF-04217903 DMSO stock solution into cell culture

medium. How can I prevent this?

Precipitation upon dilution of a DMSO stock solution into aqueous media is a common issue

due to the poor aqueous solubility of PF-04217903. To minimize this:

Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture

medium is as low as possible (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Serial Dilutions: Perform serial dilutions of your high-concentration DMSO stock in DMSO to

get closer to your final desired concentration before adding it to the culture medium.

Rapid Mixing: When adding the DMSO stock to the culture medium, ensure rapid and

thorough mixing to facilitate dispersion and minimize localized high concentrations that can

lead to precipitation.

Warm the Medium: Pre-warming the cell culture medium to 37°C may help to improve

solubility upon dilution.

5. What is the mechanism of action of PF-04217903?

PF-04217903 is a potent and selective ATP-competitive inhibitor of the c-Met (hepatocyte

growth factor receptor, HGFR) tyrosine kinase.[6][7][8][9] By binding to c-Met, it inhibits its

autophosphorylation and subsequent activation of downstream signaling pathways, such as the

PI3K/AKT and MAPK/ERK pathways, which are crucial for tumor cell proliferation, survival,

migration, and invasion.[3][4]

Data Presentation
Table 1: Solubility of PF-04217903 in Various Solvents
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Solvent Solubility Source(s)

DMSO ≥18.6 mg/mL [10][11]

DMSO 74 mg/mL (198.72 mM) [2]

DMSO 75 mg/mL (201.4 mM) [2][4]

Water Insoluble [3][4]

Ethanol Slightly soluble (<1mg/ml) [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM PF-04217903 Stock Solution in DMSO

Materials:

PF-04217903 (Molecular Weight: 372.38 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

1. Weigh out 3.72 mg of PF-04217903 powder.

2. Add 1 mL of anhydrous DMSO to the powder.

3. Vortex or sonicate the solution until the compound is completely dissolved. Gentle

warming to 37°C can aid in dissolution.

4. Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

5. Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Preparation of a Working Solution in Cell Culture Medium
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Materials:

10 mM PF-04217903 stock solution in DMSO

Pre-warmed (37°C) cell culture medium

Procedure:

1. Thaw an aliquot of the 10 mM PF-04217903 stock solution at room temperature.

2. Perform serial dilutions of the stock solution in DMSO if a very low final concentration is

required.

3. To prepare a 10 µM working solution, for example, add 1 µL of the 10 mM stock solution to

999 µL of pre-warmed cell culture medium.

4. Immediately mix the solution thoroughly by gentle pipetting or inverting the tube to ensure

homogeneity and prevent precipitation.

5. Use the freshly prepared working solution for your cell-based assays.
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Caption: c-Met signaling pathway and the inhibitory action of PF-04217903.
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Caption: Recommended workflow for preparing PF-04217903 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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